methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride

• IUPAC Name: methyl 3-bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C8H10BrN3O2.ClH/c1-14-8(13)6-7-5(9)4-11-12(7)3-2-10-6;/h4,6,10H,2-3H2,1H3;1H
• InChI Key: QNOXZZGFASWDRH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C2=C(C=NN2CCN1)Br.Cl
• Molecular Formula: C8H11BrClN3O2
• Molecular Weight: 296.55 g/mol

Description

Methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride (MBPC) is an organic compound that has been studied extensively in recent years due to its potential applications in various scientific fields. It is a colorless solid that has been used in a variety of research studies, such as those involving drug design, materials science, and biochemistry. MBPC has also been used in laboratory experiments to study the mechanism of action and biochemical and physiological effects of various compounds.

Scientific Research Applications

Methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride has been studied extensively in recent years due to its potential applications in various scientific fields. It has been used in materials science to study the properties of polymers and other materials, as well as in drug design to study the mechanism of action and biochemical and physiological effects of various compounds. methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride has also been used in biochemistry research to study the structure and function of proteins, enzymes, and other biological molecules.

Mechanism of Action

The mechanism of action of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride is not yet fully understood. However, it is believed that the compound has an inhibitory effect on certain enzymes, which can lead to a decrease in the activity of the enzyme and the production of certain metabolites. Additionally, methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride is thought to interact with certain proteins, which can lead to changes in their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride are still being studied. However, it is believed that methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride has an inhibitory effect on certain enzymes, which can lead to a decrease in the activity of the enzyme and the production of certain metabolites. Additionally, methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride is thought to interact with certain proteins, which can lead to changes in their structure and function.

Advantages and Limitations for Lab Experiments

The use of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and its effects on enzymes and proteins can be easily studied. However, there are also some limitations to its use in laboratory experiments. For example, it is difficult to accurately measure the amount of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride in a solution, and the compound is unstable and can break down over time.

Future Directions

The potential applications of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride are still being explored, and there are a number of future directions that could be pursued. For example, further research could be done to better understand the mechanism of action and biochemical and physiological effects of the compound. Additionally, studies could be conducted to explore the potential therapeutic applications of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride, as well as its potential use in materials science and drug design. Finally, further research could be done to develop methods for more accurately measuring the amount of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride in a solution, as well as methods for stabilizing the compound.

Synthesis Methods

Methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride can be synthesized through a number of different methods. The most common method involves the reaction of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate with hydrochloric acid. This reaction produces a white solid, which is then purified by recrystallization. Other methods of synthesis include the reaction of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate with sodium hydroxide, and the reaction of methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate with sodium bromide.